Cas no 2137942-59-5 (Methyl 3-amino-1-(3-methoxypropanamido)cyclobutane-1-carboxylate)

• Product Name: Methyl 3-amino-1-(3-methoxypropanamido)cyclobutane-1-carboxylate
• CAS No: 2137942-59-5
• MF: C₁₀H₁₈N₂O₄
• MW: 230.260922908783
• CID: 6040030
• PubChem ID: 165954103
• Update Time: 2025-08-05

Methyl 3-amino-1-(3-methoxypropanamido)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-1-(3-methoxypropanamido)cyclobutane-1-carboxylate
• 2137942-59-5
• EN300-739946
• Methyl 3-amino-1-(3-methoxypropanamido)cyclobutane-1-carboxylate

• Inchi： 1S/C10H18N2O4/c1-15-4-3-8(13)12-10(9(14)16-2)5-7(11)6-10/h7H,3-6,11H2,1-2H3,(H,12,13)
• InChI Key： PUQHAYPAUCTXKW-UHFFFAOYSA-N
• SMILES： O(C)C(C1(CC(C1)N)NC(CCOC)=O)=O

Computed Properties

• Exact Mass: 230.12665706g/mol
• Monoisotopic Mass: 230.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 90.6Ų

Additional information on Methyl 3-amino-1-(3-methoxypropanamido)cyclobutane-1-carboxylate

Methyl 3-amino-1-(3-methoxypropanamido)cyclobutane-1-carboxylate (CAS No. 2137942-59-5): A Comprehensive Overview

Methyl 3-amino-1-(3-methoxypropanamido)cyclobutane-1-carboxylate, identified by its CAS number 2137942-59-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its cyclobutane core and amide functionalities, has garnered attention due to its potential applications in drug discovery and molecular research. The structural features of this molecule make it a versatile candidate for further exploration, particularly in the development of novel therapeutic agents.

The< strong>nomenclature of Methyl 3-amino-1-(3-methoxypropanamido)cyclobutane-1-carboxylate provides a detailed insight into its chemical composition. The presence of an amino group (-NH₂) at the 3-position of the cyclobutane ring, coupled with an amide linkage (-CONH-) connected to a 3-methoxypropanamido moiety, highlights its complexity and potential reactivity. Such structural motifs are often explored in medicinal chemistry due to their ability to interact with biological targets in diverse ways.

In recent years, there has been a growing interest in cycloalkane derivatives as pharmacophores due to their unique physicochemical properties and biological activities. The cyclobutane ring, in particular, is known for its rigid structure, which can enhance binding affinity and selectivity when incorporated into drug molecules. Methyl 3-amino-1-(3-methoxypropanamido)cyclobutane-1-carboxylate leverages these properties, making it a promising candidate for further investigation.

One of the most compelling aspects of Methyl 3-amino-1-(3-methoxypropanamido)cyclobutane-1-carboxylate is its potential as a building block for more complex molecules. The presence of multiple functional groups allows for diverse chemical modifications, enabling chemists to tailor its properties for specific applications. For instance, the amide group can be further functionalized to introduce additional pharmacological effects or improve solubility.

Recent studies have begun to explore the biological activity of Methyl 3-amino-1-(3-methoxypropanamido)cyclobutane-1-carboxylate and its derivatives. Preliminary research suggests that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a potential lead compound for the development of new drugs. Additionally, its structural similarity to known bioactive molecules suggests that it could be used as a scaffold for structure-based drug design.

The< strong>pharmacokinetic profile of Methyl 3-amino-1-(3-methoxypropanamido)cyclobutane-1-carboxylate is another area of interest. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Advanced computational methods and experimental techniques are being employed to predict and verify these properties, providing valuable insights into its behavior within biological systems.

In conclusion, Methyl 3-amino-1-(3-methoxypropanamido)cyclobutane-1-carboxylate (CAS No. 2137942-59-5) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and diverse functional groups make it a versatile tool for drug discovery and molecular studies. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutic agents.